Cas no 684-19-5 (Phosphine oxide,bis(1,1-dimethylethyl)-)

• Product Name: Phosphine oxide,bis(1,1-dimethylethyl)-
• CAS No: 684-19-5
• MF: C₈H₁₈OP
• MW: 161.201683521271
• MDL: MFCD00460156
• CID: 509892
• PubChem ID: 329764870
• Update Time: 2025-07-15

Phosphine oxide,bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,bis(1,1-dimethylethyl)-
• Di-t-Butylphosphine Oxide
• ditert-butyl(oxo)phosphanium
• Di-tert-butylphosphine oxide
• di-tert-butylphosphinous acid
• Phosphine oxide,di-tert-butyl
• 684-19-5
• BIS(1,1-DIMETHYLETHYL)PHOSPHINE OXIDE
• Di-tert-butyl(oxo)phosphanium
• DI-T-BUTYLPHOSPHINEOXIDE
• DTXSID30987971
• AKOS025295633
• SCHEMBL229400
• 2-tert-butylphosphinoyl-2-methylpropane
• MFCD00460156
• Phosphine oxide, bis(1,1-dimethylethyl)-
• Phosphine oxide, di-tert-butyl-
• 2-(TERT-BUTYLPHOSPHONOYL)-2-METHYLPROPANE
• G71203
• DB-254566

• MDL： MFCD00460156
• Inchi： 1S/C8H18OP/c1-7(2,3)10(9)8(4,5)6/h1-6H3/q+1
• InChI Key： QQSIRURWBGEHFS-UHFFFAOYSA-N
• SMILES： [P+](C(C)(C)C)(C(C)(C)C)=O

Computed Properties

• Exact Mass: 162.11700
• Monoisotopic Mass: 161.109527191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Melting Point: 74-82 °C
• Boiling Point: 201.3±23.0 °C at 760 mmHg
• Flash Point: 75.5±22.6 °C
• Stability/Shelf Life: hygroscopic
• PSA: 40.54000
• LogP: 3.14310
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

Phosphine oxide,bis(1,1-dimethylethyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides

Additional information on Phosphine oxide,bis(1,1-dimethylethyl)-

Bis(1,1-Dimethylethyl) Phosphine Oxide (CAS No. 684-19-5): An Overview of Its Properties, Applications, and Recent Research

Bis(1,1-dimethylethyl) phosphine oxide (CAS No. 684-19-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This phosphine oxide derivative, also known as bis(tert-butyl) phosphine oxide, is characterized by its unique chemical structure and properties, making it a valuable reagent in various chemical processes.

The molecular formula of bis(1,1-dimethylethyl) phosphine oxide is C₈H₁₈O₃P. The compound features two tert-butyl groups attached to a phosphorus atom, which is further bonded to an oxygen atom. This structure imparts stability and reactivity that are crucial for its applications in synthetic chemistry and catalysis.

One of the key properties of bis(1,1-dimethylethyl) phosphine oxide is its ability to act as a ligand in transition metal complexes. This property has been extensively explored in homogeneous catalysis, where the compound serves as a supporting ligand for various metal catalysts. Recent studies have demonstrated its effectiveness in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals.

In addition to its role in catalysis, bis(1,1-dimethylethyl) phosphine oxide has been investigated for its potential applications in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of functional materials with tailored properties. For instance, researchers have explored the use of bis(1,1-dimethylethyl) phosphine oxide in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, separation, and catalysis.

The stability and solubility of bis(1,1-dimethylethyl) phosphine oxide also make it an attractive reagent for use in organic synthesis. It can be readily synthesized through the oxidation of bis(tert-butyl) phosphine using hydrogen peroxide or other oxidizing agents. This straightforward synthesis route has contributed to its widespread availability and use in research laboratories and industrial settings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of bis(1,1-dimethylethyl) phosphine oxide. Density functional theory (DFT) calculations have revealed that the tert-butyl groups play a crucial role in stabilizing the phosphorus-oxygen bond, thereby enhancing the compound's overall stability and reactivity. These computational studies have guided experimental efforts to optimize the performance of bis(1,1-dimethylethyl) phosphine oxide in various chemical processes.

The environmental impact of bis(1,1-dimethylethyl) phosphine oxide has also been a topic of interest. Studies have shown that it exhibits low toxicity and minimal environmental impact when used under controlled conditions. This makes it a preferred choice for green chemistry applications where sustainability and environmental safety are paramount.

In conclusion, bis(1,1-dimethylethyl) phosphine oxide (CAS No. 684-19-5) is a multifaceted compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique chemical structure and properties make it an invaluable reagent for researchers and chemists working on the development of new materials and chemical processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the chemical sciences.